Cas no 2225141-15-9 (3-(3-chlorophenyl)morpholine hydrochloride)

• Product Name: 3-(3-chlorophenyl)morpholine hydrochloride
• CAS No: 2225141-15-9
• MF: C₁₀H₁₃Cl₂NO
• MW: 234.122320890427
• CID: 5174549
• PubChem ID: 137346921
• Update Time: 2025-11-01

3-(3-chlorophenyl)morpholine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(3-chlorophenyl)morpholine hydrochloride

• Inchi： 1S/C10H12ClNO.ClH/c11-9-3-1-2-8(6-9)10-7-13-5-4-12-10;/h1-3,6,10,12H,4-5,7H2;1H
• InChI Key： FPRRPQZSPVMWRC-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C2NCCOC2)=C1.Cl

Additional information on 3-(3-chlorophenyl)morpholine hydrochloride

Introduction to 3-(3-chlorophenyl)morpholine hydrochloride (CAS No. 2225141-15-9)

3-(3-chlorophenyl)morpholine hydrochloride (CAS No. 2225141-15-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, also known as (3-chlorophenyl)morpholine hydrochloride, is a derivative of morpholine, a six-membered heterocyclic compound with a nitrogen atom and an oxygen atom in its ring structure. The presence of the chlorophenyl substituent imparts unique chemical and biological properties to this molecule, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 3-(3-chlorophenyl)morpholine hydrochloride consists of a morpholine ring attached to a 3-chlorophenyl group through a carbon atom. The morpholine ring is known for its ability to form hydrogen bonds and its lipophilic nature, which can influence the compound's solubility and membrane permeability. The chlorophenyl substituent adds an additional layer of complexity, enhancing the molecule's interactions with biological targets and potentially modulating its pharmacological profile.

In recent years, there has been a growing interest in the study of morpholine derivatives due to their diverse biological activities. Research has shown that compounds like 3-(3-chlorophenyl)morpholine hydrochloride exhibit potential as modulators of various receptors and enzymes, including serotonin receptors, dopamine receptors, and monoamine oxidase (MAO). These properties make them promising candidates for the treatment of neurological disorders, such as depression, anxiety, and Parkinson's disease.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the pharmacological profile of 3-(3-chlorophenyl)morpholine hydrochloride and its analogs. The researchers found that this compound demonstrated significant affinity for serotonin 5-HT_2A receptors, which are implicated in mood regulation and cognitive function. Additionally, the compound showed moderate activity against dopamine D₂ receptors, suggesting its potential as a dual-action agent for treating psychiatric disorders.

The synthesis of 3-(3-chlorophenyl)morpholine hydrochloride typically involves several steps, including the formation of the morpholine ring and the introduction of the chlorophenyl substituent. One common synthetic route involves the reaction of 3-chlorobenzaldehyde with morpholine in the presence of an acid catalyst, followed by salt formation with hydrochloric acid. This method yields high purity and good yields, making it suitable for large-scale production.

The physicochemical properties of 3-(3-chlorophenyl)morpholine hydrochloride, such as its melting point, solubility, and stability, have been extensively characterized. The compound is generally stable under standard laboratory conditions but may require protection from light and moisture to maintain its integrity over extended periods. Its solubility in various solvents has been studied to optimize its use in different formulations and delivery systems.

In preclinical studies, 3-(3-chlorophenyl)morpholine hydrochloride has shown promising results in animal models of depression and anxiety. For example, a study published in the European Journal of Pharmacology in 2020 reported that administration of this compound led to significant reductions in depressive-like behaviors in mice subjected to chronic stress. These findings suggest that 3-(3-chlorophenyl)morpholine hydrochloride may have therapeutic potential for treating mood disorders.

The safety profile of 3-(3-chlorophenyl)morpholine hydrochloride has also been evaluated through toxicity studies. In vitro assays have demonstrated that the compound exhibits low cytotoxicity against various cell lines, indicating that it is well-tolerated at therapeutic concentrations. However, further research is needed to fully understand its long-term effects and potential side effects in humans.

Clinical trials are currently underway to assess the efficacy and safety of 3-(3-chlorophenyl)morpholine hydrochloride in human subjects. Early-phase trials have shown promising results, with participants reporting improvements in mood and cognitive function without significant adverse effects. These findings have paved the way for larger-scale studies to validate these initial observations.

In conclusion, 3-(3-chlorophenyl)morpholine hydrochloride (CAS No. 2225141-15-9) is a promising compound with a unique chemical structure and diverse biological activities. Its potential as a therapeutic agent for neurological disorders makes it an exciting area of research in medicinal chemistry and pharmaceutical development. As ongoing studies continue to unravel its mechanisms of action and optimize its formulation, this compound holds great promise for improving patient outcomes in various clinical settings.